2-Octanol
2-Octanol
2-Octanol is a fatty alcohol mainly found in castor oil, tomato leaves and wine.
2-Octanol, also known as 2-hydroxyoctane or 2-octyl alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 2-octanol is considered to be a fatty alcohol lipid molecule. 2-Octanol exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Octanol has been primarily detected in urine. Within the cell, 2-octanol is primarily located in the cytoplasm. 2-Octanol is an earthy, fat, and fresh tasting compound that can be found in common buckwheat, corn, and ginger. This makes 2-octanol a potential biomarker for the consumption of these food products.
Octan-2-ol is an octanol carrying the hydroxy group at position 2. It has a role as a volatile oil component and a plant metabolite. It is an octanol and a secondary alcohol.
2-Octanol, also known as 2-hydroxyoctane or 2-octyl alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 2-octanol is considered to be a fatty alcohol lipid molecule. 2-Octanol exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Octanol has been primarily detected in urine. Within the cell, 2-octanol is primarily located in the cytoplasm. 2-Octanol is an earthy, fat, and fresh tasting compound that can be found in common buckwheat, corn, and ginger. This makes 2-octanol a potential biomarker for the consumption of these food products.
Octan-2-ol is an octanol carrying the hydroxy group at position 2. It has a role as a volatile oil component and a plant metabolite. It is an octanol and a secondary alcohol.
Brand Name:
Vulcanchem
CAS No.:
123-96-6
VCID:
VC20851534
InChI:
InChI=1S/C8H18O/c1-3-4-5-6-7-8(2)9/h8-9H,3-7H2,1-2H3
SMILES:
CCCCCCC(C)O
Molecular Formula:
CH3(CH2)5CH(OH)CH3
C8H18O
C8H18O
C8H18O
C8H18O
Molecular Weight:
130.23 g/mol
2-Octanol
CAS No.: 123-96-6
Cat. No.: VC20851534
Molecular Formula: CH3(CH2)5CH(OH)CH3
C8H18O
C8H18O
Molecular Weight: 130.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Octanol is a fatty alcohol mainly found in castor oil, tomato leaves and wine. 2-Octanol, also known as 2-hydroxyoctane or 2-octyl alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 2-octanol is considered to be a fatty alcohol lipid molecule. 2-Octanol exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Octanol has been primarily detected in urine. Within the cell, 2-octanol is primarily located in the cytoplasm. 2-Octanol is an earthy, fat, and fresh tasting compound that can be found in common buckwheat, corn, and ginger. This makes 2-octanol a potential biomarker for the consumption of these food products. Octan-2-ol is an octanol carrying the hydroxy group at position 2. It has a role as a volatile oil component and a plant metabolite. It is an octanol and a secondary alcohol. |
|---|---|
| CAS No. | 123-96-6 |
| Molecular Formula | CH3(CH2)5CH(OH)CH3 C8H18O C8H18O |
| Molecular Weight | 130.23 g/mol |
| IUPAC Name | octan-2-ol |
| Standard InChI | InChI=1S/C8H18O/c1-3-4-5-6-7-8(2)9/h8-9H,3-7H2,1-2H3 |
| Standard InChI Key | SJWFXCIHNDVPSH-UHFFFAOYSA-N |
| Impurities | THE CONTENT OF METHYL HEXYL KETONE RANGES FROM 2% MAX IN THE CHEM GRADE TO 14% MAX IN THE SOLVENT GRADE. |
| SMILES | CCCCCCC(C)O |
| Canonical SMILES | CCCCCCC(C)O |
| Boiling Point | 179.25 °C 179 °C 178.5 °C |
| Colorform | Liquid Colorless liquid |
| Flash Point | 76 °C |
| Melting Point | 3.5 °C -15.5 °C -31.6 °C -38.6°C -38.6 °C |
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